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Compound of Interest

Compound Name: Acth (1-14)

Cat. No.: B550166

Essential Safety and Handling Guide for ACTH (1-
14)

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the synthetic peptide Acth (1-14). Adherence to these guidelines is
critical to ensure personal safety and maintain the integrity of your research. As a biologically
active peptide fragment, Acth (1-14) requires careful handling to minimize exposure, even
though short synthetic peptides are generally considered to have low immunogenicity.

l. Personal Protective Equipment (PPE)

When handling Acth (1-14) in its lyophilized powder form or in solution, the following personal
protective equipment is mandatory to prevent inhalation, dermal contact, and eye exposure.
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PPE Category

Item

Specifications and Use

Eye & Face Protection

Safety Goggles

Must be worn at all times to

protect against splashes.

Face Shield

Recommended when handling
the lyophilized powder or
preparing stock solutions to
provide an additional layer of
protection against inhalation

and splashes.

Hand Protection

Nitrile Gloves

Chemical-resistant nitrile
gloves are required. For
handling concentrated
solutions, consider double-

gloving.

Body Protection

Laboratory Coat

A standard lab coat must be
worn to protect skin and

clothing from contamination.

Respiratory Protection

Dust Mask/Respirator

Recommended when weighing
or handling the lyophilized
powder to prevent inhalation of
fine particles. Work in a well-
ventilated area or a fume hood

is advised.

Il. Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability and biological activity of

Acth (1-14).

Receiving and Inspection:

» Upon receipt, visually inspect the vial for any damage or a compromised seal.
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» Before opening, allow the lyophilized peptide to equilibrate to room temperature inside a
desiccator to prevent moisture absorption, which can degrade the peptide.

Reconstitution:

Work in a sterile environment, such as a laminar flow hood, to prevent contamination.
o Carefully remove the cap and disinfect the vial's rubber stopper with an alcohol swab.

o Use a sterile syringe to slowly add the appropriate solvent. Acth (1-14) is soluble in distilled
water.[1][2][3][4]

o Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking to prevent
aggregation.

Storage:

o Lyophilized Powder: Store at -20°C for short-term storage and -80°C for long-term storage.

[1]

 In Solution: Aliquot the reconstituted peptide into single-use vials to avoid repeated freeze-
thaw cycles. Store frozen at -20°C or below. Peptide solutions are generally stable for a
shorter duration than the lyophilized form.

Quantitative Data for Acth (1-14):
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Property Value
Ser-Tyr-Ser-Met-Glu-His-Phe-Arg-Trp-Gly-Lys-

Sequence
Pro-Val-Gly

Molecular Formula C77H109N21020S

Molecular Weight 1680.88 g/mol

Solubility Soluble in water.

Storage (Lyophilized) -20°C (short-term), -80°C (long-term)

o Stable for at least 6 hours at room temperature
Stability in Plasma .
in EDTA plasma.

lll. Disposal Plan

All materials that have come into contact with Acth (1-14) must be treated as hazardous
chemical waste.

Waste Segregation and Collection:

e Solid Waste: All contaminated materials, including gloves, pipette tips, and empty vials, must
be collected in a clearly labeled, leak-proof hazardous waste container.

e Liquid Waste: Unused peptide solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams.

Disposal Procedure:

e Ensure all waste containers are securely sealed and properly labeled with the full chemical
name ("Acth (1-14)") and any known hazard information.

o Store the waste containers in a designated and secure hazardous waste accumulation area.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
professional disposal. Do not dispose of peptide waste down the drain or in regular trash.
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IV. Decontamination Protocol

In case of a spill or for routine cleaning of contaminated surfaces and equipment, follow these
steps:

o Containment: For spills, immediately contain the area using absorbent materials.

o Decontamination Solution: Prepare a fresh solution of 1% enzymatic detergent or a 6%
sodium hypochlorite (bleach) solution.

e Application:

o For liquid spills, cover the absorbent material with the decontamination solution and allow
a contact time of at least 30 minutes.

o For surfaces, wipe down the contaminated area thoroughly with the decontamination
solution.

o For equipment, immerse in the solution if possible, or wipe all surfaces.
o Cleaning: After the required contact time, clean the area or equipment with soap and water.

e Rinsing: Thoroughly rinse the surfaces with water to remove any residual decontamination
solution.

» Waste Disposal: Dispose of all cleaning materials (e.g., wipes, absorbent pads) as
hazardous waste.

Visual Workflow for Handling Acth (1-14)

The following diagram illustrates the key steps and decision points in the safe handling, use,
and disposal of Acth (1-14).
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Caption: Workflow for the safe handling and disposal of Acth (1-14).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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